Cas no 1135490-70-8 (3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid)

• Product Name: 3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• CAS No: 1135490-70-8
• MF: C₉H₆BrClO₂
• MW: 261.499741077423
• CID: 6792497
• PubChem ID: 59448505
• Update Time: 2026-03-12

3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid
• 1135490-70-8
• SCHEMBL1721640
• 4-bromo-3-chloro-1,2-dihydrocyclobutabenzene-1-carboxylic acid
• PALOAWYQLZUAHU-UHFFFAOYSA-N

• Inchi： 1S/C9H6BrClO2/c10-7-2-1-4-5(8(7)11)3-6(4)9(12)13/h1-2,6H,3H2,(H,12,13)
• InChI Key： PALOAWYQLZUAHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1Cl)CC2C(=O)O

Computed Properties

• Exact Mass: 259.92397g/mol
• Monoisotopic Mass: 259.92397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid

Introduction to 3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid (CAS No. 1135490-70-8) and Its Applications in Modern Chemical Biology

3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid, identified by the CAS number 1135490-70-8, is a highly versatile and structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique bicyclo[4.2.0]octene scaffold, combined with the presence of both bromo and chloro substituents, makes it a valuable intermediate for the synthesis of various bioactive molecules.

The compound's molecular structure features a fused bicyclic system with a carboxylic acid functional group at the 7-position, which provides multiple sites for chemical modification and functionalization. This structural motif is particularly interesting because it mimics natural products found in certain organisms, suggesting potential applications in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds with distinct pharmacological properties has surged, driven by the need for more effective and selective therapeutic agents. 3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid has emerged as a key building block in this context, enabling chemists to design intricate molecular architectures with tailored biological activities.

One of the most compelling aspects of this compound is its reactivity, which allows for diverse synthetic pathways. The bromo and chloro substituents serve as excellent leaving groups in nucleophilic substitution reactions, facilitating the introduction of various functional groups such as amines, alcohols, and thiols. This flexibility has been exploited in the synthesis of peptidomimetics, kinase inhibitors, and other pharmacologically relevant molecules.

Recent studies have highlighted the compound's utility in the development of small-molecule probes for studying protein-protein interactions. For instance, researchers have utilized derivatives of 3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid to design inhibitors targeting specific kinases involved in cancer progression. These inhibitors have shown promise in preclinical studies, demonstrating potent activity against tumor cell lines while exhibiting reduced toxicity compared to existing therapies.

The carboxylic acid group at the 7-position of the molecule also provides an opportunity for further derivatization through esterification or amidation reactions. This has led to the development of novel prodrugs that can enhance bioavailability or target specific tissues within the body. Such prodrug strategies are particularly relevant in oncology and infectious disease treatments, where targeted delivery is critical for therapeutic efficacy.

Another area where 3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid has made significant contributions is in materials science. Its rigid bicyclic structure makes it an ideal candidate for designing high-performance polymers and liquid crystals with unique optical and electronic properties. These materials have potential applications in display technologies, organic electronics, and even photonics.

The synthesis of 3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid itself is a challenging task due to its strained cyclic system and multiple reactive sites. However, advances in synthetic methodologies have made it more accessible than ever before. Catalytic hydrogenation techniques combined with regioselective functionalization strategies have enabled researchers to produce large quantities of this compound with high purity.

In conclusion,3-Bromo-2-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carboxylic acid (CAS No. 1135490-70-8) is a multifaceted compound with broad applications across multiple disciplines including pharmaceuticals, chemical biology, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials.